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Compound of Interest

Compound Name: Ret-IN-15

Cat. No.: B12400520 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of a stock solution of

Ret-IN-15, a potent and selective inhibitor of the Rearranged during Transfection (RET)

receptor tyrosine kinase. Accurate preparation of stock solutions is critical for ensuring the

reproducibility and reliability of experimental results.

Introduction to Ret-IN-15
Ret-IN-15 is a small molecule inhibitor targeting the RET kinase, a key driver in various types

of cancers, including non-small cell lung cancer and thyroid carcinomas. Constitutive activation

of RET, through mutations or gene fusions, leads to the uncontrolled activation of downstream

signaling pathways that promote cell proliferation and survival.[1] Ret-IN-15 is utilized in cancer

research to study the effects of RET inhibition on tumor growth and to develop targeted

therapies.[2][3]

Quantitative Data for Ret-IN-15
For ease of reference, the key chemical properties of Ret-IN-15 are summarized in the table

below.
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Property Value Reference

Molecular Formula C₂₇H₂₈N₈O₂ [2]

Molecular Weight 496.56 g/mol [2]

Storage (Powder) 2 years at -20°C [2]

Storage (in DMSO)
2 weeks at 4°C or 6 months at

-80°C
[2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Ret-IN-15 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Ret-IN-15 in dimethyl

sulfoxide (DMSO). DMSO is a common solvent for organic compounds and is suitable for most

in vitro applications.

Materials:

Ret-IN-15 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Equilibration: Allow the vial of Ret-IN-15 powder and the DMSO to equilibrate to room

temperature before opening to prevent condensation.
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Weighing: Accurately weigh out the desired amount of Ret-IN-15 powder using an analytical

balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.97 mg of Ret-
IN-15 (see calculation below).

Calculation:

Desired Concentration (M) = 0.010 mol/L

Desired Volume (L) = 0.001 L

Molecular Weight ( g/mol ) = 496.56 g/mol

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L x 0.001 L x 496.56 g/mol = 0.0049656 g = 4.97 mg

Dissolution: Add the appropriate volume of DMSO to the weighed Ret-IN-15 powder. For the

example above, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming in a water bath (not exceeding 40°C) may aid in dissolution if necessary. Visually

inspect the solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at 4°C for

short-term storage (up to 2 weeks).[2]

Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including gloves, a lab coat,

and safety glasses, when handling Ret-IN-15 and DMSO.

Work in a well-ventilated area or a chemical fume hood.

DMSO can facilitate the absorption of other chemicals through the skin. Handle with care.
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Protocol 2: Preparation of a Working Solution for Cell-
Based Assays
This protocol describes the dilution of the 10 mM Ret-IN-15 stock solution to a final working

concentration for use in cell culture experiments. It is crucial to maintain a low final

concentration of DMSO (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Materials:

10 mM Ret-IN-15 stock solution in DMSO

Sterile cell culture medium

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Thawing: Thaw a single-use aliquot of the 10 mM Ret-IN-15 stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): To ensure accurate final concentrations,

it is often beneficial to perform an intermediate dilution. For example, to achieve a final

concentration of 10 µM, first dilute the 10 mM stock solution 1:100 in sterile cell culture

medium to create a 100 µM intermediate solution.

To do this, add 2 µL of the 10 mM stock solution to 198 µL of cell culture medium.

Final Dilution: Add the appropriate volume of the intermediate solution to your cell culture

well to achieve the desired final concentration. For example, to achieve a 10 µM final

concentration in a 2 mL well, add 20 µL of the 100 µM intermediate solution.

Control: Prepare a vehicle control by adding the same final concentration of DMSO to the

cell culture medium without the inhibitor. This will account for any effects of the solvent on

the cells.
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Mixing: Gently mix the contents of the well after adding the inhibitor.

Incubation: Proceed with your experimental incubation period.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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